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Compound of Interest

2-Diethylaminoethanol-d10
Compound Name:
Hydrochloride

Cat. No. 8570029

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for 2-
Diethylaminoethanol-d10 Hydrochloride (CAS No. 1092978-76-1). It is important to note that
comprehensive safety data specifically for the deuterated form is limited. Therefore, this guide
primarily relies on the well-documented safety profile of its non-deuterated analogue, 2-
Diethylaminoethanol (DEAE), to infer potential hazards and handling precautions. This
approach is common in the absence of specific isotopic labeling data, as the chemical reactivity
is expected to be very similar.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and use in a laboratory setting. The following table summarizes the key
properties of 2-Diethylaminoethanol, which are expected to be very similar for its d10
hydrochloride salt.
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Property Value Reference
Molecular Formula C6H6D10CINO [1]
Molecular Weight 163.71 g/mol [1]
Appearance Colorless to light yellow liquid [2][3]

Odor Ammonia-like, nauseating [2][4]
Boiling Point 163 °C (325 °F) [2][4]

Melting/Freezing Point

-70 °C (-94 °F)

[2]14]

Flash Point

60 °C (140 °F) (Open cup)

[2]

Specific Gravity

0.8921

[2]

Vapor Pressure

2.8 kPa @ 20°C

[2]

Vapor Density

4.03 (Air = 1)

[2]4]

Solubility

Soluble in water

[2]

Autoignition Temperature

320 °C (608 °F)

[2]

Lower Explosion Limit

6.7%

[2]4]

Upper Explosion Limit

11.7%

[2]14]

Toxicological Data

The toxicological profile of 2-Diethylaminoethanol indicates that it is harmful if swallowed,
inhaled, or in contact with skin. It is also corrosive and can cause severe skin burns and eye
damage.[2][5] The following table summarizes the available acute toxicity data.

Route of Exposure  Species Value Reference
Oral LD50 Rat 1300 mg/kg [6]
Dermal LD50 Rabbit >885 mg/kg [7]
Inhalation LC50 Rat >4.6 mg/L [7]
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Human Health Effects:

 Inhalation: May cause respiratory irritation.[2] Short-term exposure to high concentrations
can cause nausea and vomiting.[8]

o Skin Contact: Harmful and can cause severe burns.[2][6]
o Eye Contact: Causes serious eye damage.[2]

 Ingestion: Harmful if swallowed.[2][6] Ingestion can cause severe swelling and damage to
the delicate tissues of the mouth, throat, and esophagus.[9][10]

o Systemic Effects: Overexposure may lead to liver and kidney damage, as well as central
nervous system abnormalities.[5]

Hazard Identification and Classification

Based on the available data for 2-Diethylaminoethanol, the substance is classified as a
hazardous material. The following diagram illustrates its primary hazard classifications
according to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS).
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Primary Hazard Classifications

Flammable Liquid | Category 3

Click to download full resolution via product page
Caption: GHS Hazard Classifications for 2-Diethylaminoethanol.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 2-
Diethylaminoethanol-d10 Hydrochloride.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[9][11]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2] A face shield may be necessary for splash protection.[12]

Avoid contact with skin, eyes, and clothing.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[2][9]
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e Use non-sparking tools and take precautionary measures against static discharge.[2][9]
e Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][9]

» Store away from incompatible materials such as strong oxidizing agents, acids, and metals
like copper and zinc.[9][12]

e The material is hygroscopic and should be protected from moisture.[2][10]

The following workflow outlines the general procedure for handling this chemical in a laboratory
setting.
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Assess Risks & Review SDS

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in Fume Hood

i

Handle Chemical Carefully
(Avoid contact, ignition sources)

'

Clean Work Area & Dispose of Waste Properly

'

Doff PPE

i

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Laboratory Handling Workflow.
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First-Aid Measures

In the event of exposure, immediate action is critical. The following diagram outlines the
recommended first-aid procedures.

First-Aid Measures

Ingestion Do NOT induce vomiting. ~ Rinse mouth with water. ~ Seek immediate medical attention.

Eye Contact | Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids. | Remove contact lenses, if present and easy to do. | Seek immediate medical attention.

Skin Contact Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing. ~ Seek immediate medical attention.

Inhalation Move to fresh air. If not breathing, give artificial respiration. = Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency First-Aid Procedures.

Experimental Protocols

While specific experimental protocols for 2-Diethylaminoethanol-d10 Hydrochloride were not
found, the toxicological data presented is based on standardized testing procedures. For
example, the LD50 values are typically determined using protocols like the OECD Test
Guideline 401 (Acute Oral Toxicity), 402 (Acute Dermal Toxicity), and 403 (Acute Inhalation
Toxicity). These guidelines detail the administration of the substance to laboratory animals at
various dose levels to determine the concentration that is lethal to 50% of the test population.
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Ecological Information

Information on the ecotoxicity of 2-Diethylaminoethanol suggests it is harmful to aquatic life.[11]

Organism Test Result Reference
Fish LC50 (96h) >100 mg/L [5]
Daphnia magna
EC50 (48h) 83.6 mg/L [5]
(Water flea)
Algae EC50 (72h) 30 mg/L [5]

The substance is considered readily biodegradable.[11]

Disposal Considerations

Waste material should be disposed of in accordance with local, state, and federal regulations.
[5] Due to its flammability and corrosivity, it may be classified as a hazardous waste.[5]

Conclusion

This technical guide provides a summary of the available safety information for 2-
Diethylaminoethanol-d10 Hydrochloride, primarily based on data from its non-deuterated
counterpart. Researchers, scientists, and drug development professionals should handle this
compound with caution, adhering to the safety protocols outlined in this document and their
institution's safety guidelines. Always consult the most recent Safety Data Sheet provided by
the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of 2-Diethylaminoethanol-
d10 Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570029#2-diethylaminoethanol-d10-hydrochloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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